Cas no 2171962-27-7 (3-(3-hydroxythiolan-3-yl)thiane-3-carboxylic acid)

• Product Name: 3-(3-hydroxythiolan-3-yl)thiane-3-carboxylic acid
• CAS No: 2171962-27-7
• MF: C₁₀H₁₆O₃S₂
• MW: 248.362240791321
• CID: 6410081
• PubChem ID: 165601605
• Update Time: 2025-06-07

3-(3-hydroxythiolan-3-yl)thiane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxythiolan-3-yl)thiane-3-carboxylic acid
• 2171962-27-7
• EN300-1629879

• Inchi： 1S/C10H16O3S2/c11-8(12)9(2-1-4-14-6-9)10(13)3-5-15-7-10/h13H,1-7H2,(H,11,12)
• InChI Key： JEPWZVYGSCNSTM-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(C(=O)O)CSCCC1)O

Computed Properties

• Exact Mass: 248.05408672g/mol
• Monoisotopic Mass: 248.05408672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 108Ų

Additional information on 3-(3-hydroxythiolan-3-yl)thiane-3-carboxylic acid

Professional Introduction to 3-(3-hydroxythiolan-3-yl)thiane-3-carboxylic Acid (CAS No. 2171962-27-7)

3-(3-hydroxythiolan-3-yl)thiane-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2171962-27-7, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel pharmaceuticals and bioactive molecules.

The molecular structure of 3-(3-hydroxythiolan-3-yl)thiane-3-carboxylic acid consists of a thiane ring substituted with a hydroxythiolan moiety and a carboxylic acid functional group. This distinctive configuration imparts distinct chemical properties that make it a valuable candidate for further investigation. The presence of both hydroxyl and thiol groups within the molecule suggests potential reactivity patterns that could be exploited in synthetic chemistry and biological interactions.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. Thiane derivatives, in particular, have shown promise as intermediates in the synthesis of pharmacologically active agents. The carboxylic acid group in 3-(3-hydroxythiolan-3-yl)thiane-3-carboxylic acid provides a site for further functionalization, enabling the attachment of various pharmacophores or biomolecules. This flexibility makes it an attractive scaffold for drug discovery efforts.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. Researchers have been exploring thiane-based structures as candidates for antimicrobial, anti-inflammatory, and anticancer applications. The hydroxyl and thiol groups are particularly noteworthy, as they can participate in hydrogen bonding and other forms of molecular interaction, which are crucial for binding to biological targets. Furthermore, the thiane ring itself may contribute to the compound's bioavailability and metabolic stability, making it a promising candidate for further development.

The synthesis of 3-(3-hydroxythiolan-3-yl)thiane-3-carboxylic acid presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques in organic synthesis, including transition-metal-catalyzed reactions and stereoselective processes, have enabled chemists to access these complex structures efficiently. These developments have opened up new avenues for exploring the chemical space occupied by this compound.

In addition to its synthetic significance, 3-(3-hydroxythiolan-3-yl)thiane-3-carboxylic acid has potential applications in materials science. The unique electronic properties of thiane derivatives make them suitable candidates for use in organic electronics, such as conductive polymers and light-emitting diodes (LEDs). The hydroxyl and thiol groups can influence the electronic characteristics of the material, making it possible to fine-tune properties like conductivity and optical response.

The biological activity of this compound has been the focus of several recent studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary findings suggest that 3-(3-hydroxythiolan-3-yl)thiane-3-carboxylic acid may exhibit inhibitory effects on certain enzymes relevant to inflammation and cancer progression. These results are encouraging and warrant further investigation into its therapeutic potential.

The development of novel drug candidates often involves evaluating multiple derivatives to optimize potency and selectivity. In this context, 3-(3-hydroxythiolan-3-yl)thiane-3-carboxylic acid serves as a valuable building block for generating libraries of related compounds. By modifying different parts of the molecule, researchers can explore a wide range of biological activities without starting from scratch each time. This approach is particularly useful in high-throughput screening programs designed to identify lead compounds for drug development.

The future prospects for 3-(3-hydroxythiolan-3-yl)thiane-3-carboxylic acid are promising, given its unique structural features and potential applications. As synthetic methods continue to improve and our understanding of biological systems deepens, it is likely that this compound will play an increasingly important role in both academic research and industrial applications. Whether used as a starting material for drug discovery or as a component in advanced materials, its versatility makes it a compound worth watching closely.